Triacetylpseurotin A
Triacetylpseurotin A
Brand Name:
Vulcanchem
CAS No.:
77353-57-2
VCID:
VC0161506
InChI:
InChI=1S/C28H31NO11/c1-7-8-14-20(37-16(3)30)22(38-17(4)31)21-15(2)23(33)27(40-21)25(39-18(5)32)28(36-6,29-26(27)35)24(34)19-12-10-9-11-13-19/h8-14,20,22,25H,7H2,1-6H3,(H,29,35)/b14-8-/t20-,22-,25+,27+,28+/m0/s1
SMILES:
CCC=CC(C(C1=C(C(=O)C2(O1)C(C(NC2=O)(C(=O)C3=CC=CC=C3)OC)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C28H31NO11
Molecular Weight:
557.552
Triacetylpseurotin A
CAS No.: 77353-57-2
Reference Standards
VCID: VC0161506
Molecular Formula: C28H31NO11
Molecular Weight: 557.552
CAS No. | 77353-57-2 |
---|---|
Product Name | Triacetylpseurotin A |
Molecular Formula | C28H31NO11 |
Molecular Weight | 557.552 |
IUPAC Name | [(5S,8S,9R)-8-benzoyl-2-[(Z,1S,2S)-1,2-diacetyloxyhex-3-enyl]-8-methoxy-3-methyl-4,6-dioxo-1-oxa-7-azaspiro[4.4]non-2-en-9-yl] acetate |
Standard InChI | InChI=1S/C28H31NO11/c1-7-8-14-20(37-16(3)30)22(38-17(4)31)21-15(2)23(33)27(40-21)25(39-18(5)32)28(36-6,29-26(27)35)24(34)19-12-10-9-11-13-19/h8-14,20,22,25H,7H2,1-6H3,(H,29,35)/b14-8-/t20-,22-,25+,27+,28+/m0/s1 |
Standard InChIKey | AFWXQNFPAMXIOP-YLEXTUNJSA-N |
SMILES | CCC=CC(C(C1=C(C(=O)C2(O1)C(C(NC2=O)(C(=O)C3=CC=CC=C3)OC)OC(=O)C)C)OC(=O)C)OC(=O)C |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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